N-(2-methylpropyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-methylpropyl)-N’-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a cyclic secondary amine, also classified as a saturated heterocycle .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. One common method involves ring construction from different cyclic or acyclic precursors . Another approach involves the functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring in the structure is a key feature, contributing to the stereochemistry of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is subjected. Pyrrolidine derivatives are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the pyrrolidine ring could impact properties such as solubility, melting point, and boiling point .Scientific Research Applications
Medicinal Chemistry and Drug Development
The pyrrolidine ring serves as a valuable scaffold for designing bioactive molecules. Medicinal chemists widely use it due to several key features:
F5021-0401, with its pyrrolidine ring, can be explored for novel drug candidates. Researchers investigate its structure–activity relationship (SAR) and steric factors to optimize biological activity .
Antibacterial Agents
The N′-substituted derivatives of F5021-0401 exhibit varying antibacterial activity. For instance:
Understanding these relationships can guide the design of potent antibacterial agents .
Alkylaminophenol Compounds
F5021-0401 contains an alkylaminophenol moiety. Quantum chemical calculations reveal its structural properties, making it a potential drug active substance .
Enantioselective Proteins Interaction
Due to the stereogenicity of carbons in the pyrrolidine ring, different stereoisomers of F5021-0401 interact differently with enantioselective proteins. This property influences the biological profile of drug candidates .
Synthetic Strategies
Researchers synthesize F5021-0401 through ring construction from cyclic or acyclic precursors. Functionalization of preformed pyrrolidine rings (e.g., proline derivatives) also offers synthetic routes .
Crystallography and Conformation
In crystal form, F5021-0401 molecules connect via weak C-H⋯O hydrogen bonds, forming chains. The five-membered ring adopts an envelope conformation, with one ring carbon adjacent to the nitrogen atom .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N'-(2-methylpropyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c1-14(2)13-20-18(23)17(22)19-10-9-15-5-7-16(8-6-15)21-11-3-4-12-21/h5-8,14H,3-4,9-13H2,1-2H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHNXGHZUFBIKSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C(=O)NCCC1=CC=C(C=C1)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.